Triptotriterpenic acid A
Overview
Description
Triptotriterpenic acid A (TTA A) is a triterpenoid acid that is found in many plants and fungi. It has been studied for its potential applications in medicine, biotechnology, and other areas.
Scientific Research Applications
Triptotriterpenic Acid C : Isolated from the root of Tripterygium wilfordii, this compound's structure was identified using various spectral data and confirmed by X-ray crystallography. It is an ursolic-type acid (C. P. Zhang et al., 1989).
Antitumor Properties : Compounds isolated from Tripterygium wilfordii, including various triterpenoids, have been shown to inhibit P-388 rat leukemia and lung adenocarcinoma cell lines, demonstrating their potential in cancer research (Yang Guang-zhong, 2006).
Triptotriterpenic Acid B : Another triterpenoid from Tripterygium Wilfordii, identified as having anti-inflammatory actions, indicates the potential therapeutic applications of these compounds in treating inflammation (C. P. Zhang, 1989).
Triptolide's Pharmacological Activity : Triptolide, a related diterpenoid, exhibits significant activity against various solid tumors. This research provides insights into triptolide's pharmacological activities, biosynthetic pathways, and chemical synthesis, which are crucial for developing new therapeutic agents (Jie Gao et al., 2021).
Hepatotoxicity Attenuation : Study on Triptolide, another compound from Tripterygium wilfordii, shows its potential immunosuppressive and anti-tumor activities. However, its clinical applications are restricted due to severe toxicities. The study explores mechanisms to attenuate its hepatotoxicity, which is crucial for its safe use in therapies (Jing Yang et al., 2017).
Triptolide in Cancer Treatment : Research into nanoformulated Triptolide for treating breast cancer highlights the potential for increasing drug efficacy while reducing systemic toxicity, demonstrating the adaptability of these compounds in clinical applications (Wei Zheng et al., 2019).
Immunosuppressive Diterpenoids : A study on diterpenoids from Tripterygium wilfordii, including triptobenzene derivatives, found significant inhibitory effects on cytokine production. These findings contribute to understanding the immunosuppressive properties of these compounds (H. Duan et al., 1999).
Triptolide's Target Identification : Identifying XPB, a subunit of TFIIH, as the target of triptolide, reveals insights into the molecular mechanisms behind its anti-inflammatory, immunosuppressive, contraceptive, and antitumor activities. This finding is significant for developing new anticancer agents (D. V. Titov et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
Triptotriterpenic acid A is a component of Tripterygium wilfordii, which has shown significant anti-rheumatoid arthritis effects but is also associated with hepatotoxicity . Future research could focus on further elucidating the hepatotoxic mechanism of Tripterygium wilfordii and its components, including this compound .
properties
IUPAC Name |
(2S,4S,4aR,6aR,6aS,6bR,8aR,10S,12aR,14bS)-4,10-dihydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H48O4/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3,24(33)34)17-23(32)27(19,4)14-15-29(18,30)6/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)/t19-,20-,21+,22-,23-,26-,27+,28-,29+,30+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTBGJQZJEYVBJZ-YLXTXNMFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC3(C(C2(CCC1O)C)CC=C4C3(CCC5(C4CC(CC5O)(C)C(=O)O)C)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4C[C@](C[C@@H]5O)(C)C(=O)O)C)C)C)(C)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H48O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301316671 |
Source
|
| Record name | Maytenfolic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301316671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
472.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
84108-17-8 |
Source
|
| Record name | Maytenfolic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=84108-17-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Maytenfolic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301316671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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